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The table below summarizes key information about WH-4-023 from supplier datasheets, which is a starting

point for stability considerations [1] [2] [3].

Property Details

Molecular Weight 568.67 g/mol [1] [2] [4]

CAS Number 837422-57-8 [2] [3] [5]

Chemical Formula C₃₂H₃₆N₆O₄ [2] [5] [4]

Purity ≥ 98% to 99.93% (supplier and batch-dependent) [1] [3] [4]

Solubility DMSO: ~5-56 mg/mL (10-100 mM). Ethanol: ~6 mg/mL. Water: <1

mg/mL (insoluble or slightly soluble) [2] [3] [5].

Storage Recommendation
(Powder)

-20°C for 2-3 years [2] [5] [4].

Storage Recommendation
(Solution)

-80°C for 6 months to 2 years; -20°C for 1 month [2] [5]. Solution stability

is highly dependent on concentration, solvent, and storage conditions.
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Since compound-specific data is unavailable, you can establish stability for your specific stock solution

through a controlled study. Here is a standard protocol adapted from biopharmaceutical and analytical

chemistry practices [6] [7].
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Freeze-Thaw Cycling

Start: Prepare Stock Solution

Aliquot into multiple vials
(ensure identical fill volumes)

Store all aliquots at -20°C or -80°C
(Control Temperature)

Select test vials for one cycle

Thaw vials at Room Temperature
or 4°C (Note method)

Hold thawed vials at chosen
temperature for 1-24 hours

Refreeze vials to target temperature
for 24 hours

Repeat cycle for
remaining test vials

 Repeat for
N cycles

Analyze all cycled samples
vs. control (0 cycles)
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End: Assess Stability Based on Results

Click to download full resolution via product page

Objective

To evaluate the impact of repeated freezing and thawing on the stability of a WH-4-023 stock solution.

Materials & Equipment

WH-4-023 powder [1] [2]

Appropriate solvent (e.g., high-grade DMSO) [2] [3]
Suitable vials (e.g., cryotubes)

Analytical method for quantification (e.g., HPLC with a UV-Vis detector)

Procedure

Stock Solution Preparation: Prepare a stock solution of WH-4-023 in DMSO at a standard
concentration (e.g., 10 mM). Gently mix to ensure complete dissolution [2] [3].

Aliquoting: Aliquot the solution into multiple vials. Using several small, single-use aliquots is the best
practice to avoid repeated freeze-thaw cycles altogether.

Freeze-Thaw Cycling:
Control Sample: Keep one aliquot as a control (0 cycles).

Test Samples: Subject the other aliquots to a predetermined number of freeze-thaw cycles
(e.g., 1, 3, 5, and 10 cycles). The exact number should reflect potential real-world handling [7].

Cycle Parameters: For each cycle:
Freezing: Place vials at the desired storage temperature (e.g., -20°C or -80°C) for 24
hours.
Thawing: Thaw the vials completely at room temperature or in a refrigerator (4°C).
Record the method used, as the thawing rate can impact stability [6] [7].

Analysis: After the final cycle, analyze all samples (cycled and control) simultaneously.

Physical Changes: Visually inspect for precipitation, cloudiness, or color change [7].
Chemical Stability: Use a stability-indicating analytical method (like HPLC) to compare the

percentage of intact WH-4-023 and the formation of any degradation products [7].
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Frequently Asked Questions

What are the common degradation mechanisms during freeze-thaw? The main issues are

cryoconcentration (where solutes become concentrated as water freezes, potentially leading to

precipitation or pH shifts) and exposure to ice-liquid interfaces, which can cause protein or compound

denaturation. Physical stress from ice crystal formation can also damage the product matrix [8] [6].

How can I improve the freeze-thaw stability of my solution?

Aliquot: The single most effective strategy is to aliquot your stock solution into small, single-
use vials to minimize the number of freeze-thaw cycles.

Control Freezing/Thawing Rates: Rapid freezing and thawing are generally preferred to
minimize cryoconcentration and ice crystal growth [6].

Consider Excipients: For aqueous buffers, adding cryoprotectants like sucrose or surfactants
(e.g., polysorbate 80) can help stabilize compounds against interfacial and cold-concentration

stresses [6]. This is more common for biologics but may be applicable.

My WH-4-023 solution precipitated after thawing. What should I do? First, gently warm the vial

and sonicate it to try to redissolve the compound. Before using it in an experiment, analyze it (e.g., by

HPLC) to confirm its integrity and concentration. If precipitation persists or potency is lost, the

solution should be discarded, and a fresh aliquot should be used.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548126#wh-4-023-freeze-

thaw-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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